Cas no 912769-10-9 (tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate)

Tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate is a synthetic organic compound with notable applications in organic synthesis. It features a piperidine ring, which enhances its versatility in forming amide linkages, and a 2-methylbenzoyl group, providing a reactive acyl moiety. This compound is valued for its purity and stability, making it an ideal building block for the synthesis of complex organic molecules.
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate structure
912769-10-9 structure
Product name:tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
CAS No:912769-10-9
MF:C18H25NO3
MW:303.396005392075
CID:4659487
PubChem ID:71819656

tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(2-Methylbenzoyl)piperidine-1-carboxylate
    • 4-(2-methylbenzoyl)piperidine-1-carboxylic acid tert-butyl ester
    • 1-Piperidinecarboxylic acid, 4-(2-methylbenzoyl)-, 1,1-dimethylethyl ester
    • tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
    • E89305
    • HS-3771
    • MFCD08689359
    • 1,1-Dimethylethyl 4-(2-methylbenzoyl)-1-piperidinecarboxylate
    • 912769-10-9
    • tert-butyl4-(2-methylbenzoyl)piperidine-1-carboxylate
    • Inchi: 1S/C18H25NO3/c1-13-7-5-6-8-15(13)16(20)14-9-11-19(12-10-14)17(21)22-18(2,3)4/h5-8,14H,9-12H2,1-4H3
    • InChI Key: PGQPWTAQUAYJTE-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(C(=O)C2=CC=CC=C2C)CC1

Computed Properties

  • Exact Mass: 303.183
  • Monoisotopic Mass: 303.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.6A^2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 415.9±38.0 °C at 760 mmHg
  • Flash Point: 205.3±26.8 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Security Information

tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644341-10g
Tert-butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate
912769-10-9 98%
10g
¥13804.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644341-5g
Tert-butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate
912769-10-9 98%
5g
¥10850.00 2024-04-25
A2B Chem LLC
AX03842-1g
tert-Butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate
912769-10-9 97%
1g
$366.00 2024-05-20
Chemenu
CM301359-500mg
tert-butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate
912769-10-9 95%
500mg
$338 2022-09-29
TRC
T010880-125mg
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
912769-10-9
125mg
$ 135.00 2022-06-03
Ambeed
A334377-100mg
tert-Butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate
912769-10-9 97%
100mg
$100.0 2025-03-04
abcr
AB601424-250mg
tert-Butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate; .
912769-10-9
250mg
€315.80 2024-07-19
Chemenu
CM301359-500mg
tert-butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate
912769-10-9 95%
500mg
$338 2021-08-18
TRC
T010880-250mg
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
912769-10-9
250mg
$ 225.00 2022-06-03
A2B Chem LLC
AX03842-100mg
tert-Butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate
912769-10-9 97%
100mg
$80.00 2024-05-20

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(CAS:912769-10-9)tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
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Purity:99%/99%
Quantity:250mg/1g
Price ($):152/411